Cas no 2228791-75-9 (2,2-Dimethyl-3-(4-methylthiophen-2-yl)cyclopropan-1-amine)

2,2-Dimethyl-3-(4-methylthiophen-2-yl)cyclopropan-1-amine is a cyclopropylamine derivative featuring a substituted thiophene ring, which imparts unique electronic and steric properties. This compound is of interest in medicinal chemistry and agrochemical research due to its constrained cyclopropane structure, enhancing metabolic stability and binding selectivity. The presence of the 4-methylthiophen-2-yl moiety contributes to potential interactions with biological targets, particularly in enzyme inhibition or receptor modulation. Its well-defined stereochemistry and rigid framework make it a valuable intermediate for synthesizing more complex molecules. The compound's stability under physiological conditions further supports its utility in drug discovery and development.
2,2-Dimethyl-3-(4-methylthiophen-2-yl)cyclopropan-1-amine structure
2228791-75-9 structure
Product Name:2,2-Dimethyl-3-(4-methylthiophen-2-yl)cyclopropan-1-amine
CAS No:2228791-75-9
MF:C10H15NS
MW:181.29780125618
CID:5762262
PubChem ID:165847561
Update Time:2025-06-14

2,2-Dimethyl-3-(4-methylthiophen-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-3-(4-methylthiophen-2-yl)cyclopropan-1-amine
    • EN300-1799995
    • 2228791-75-9
    • 2,2-Dimethyl-3-(4-methylthiophen-2-yl)cyclopropan-1-amine
    • Inchi: 1S/C10H15NS/c1-6-4-7(12-5-6)8-9(11)10(8,2)3/h4-5,8-9H,11H2,1-3H3
    • InChI Key: ZGNCUPCGDSEUCI-UHFFFAOYSA-N
    • SMILES: S1C=C(C)C=C1C1C(C1(C)C)N

Computed Properties

  • Exact Mass: 181.09252066g/mol
  • Monoisotopic Mass: 181.09252066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 54.3Ų

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Additional information on 2,2-Dimethyl-3-(4-methylthiophen-2-yl)cyclopropan-1-amine

Comprehensive Overview of 2,2-Dimethyl-3-(4-methylthiophen-2-yl)cyclopropan-1-amine (CAS No. 2228791-75-9)

The compound 2,2-Dimethyl-3-(4-methylthiophen-2-yl)cyclopropan-1-amine (CAS No. 2228791-75-9) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its distinctive cyclopropane core, coupled with a methylthiophene moiety, makes it a versatile building block for various applications. Researchers and industry professionals are increasingly exploring its potential due to its pharmacological properties and synthetic utility.

One of the most compelling aspects of 2,2-Dimethyl-3-(4-methylthiophen-2-yl)cyclopropan-1-amine is its role in the development of novel bioactive compounds. The amine functional group in its structure allows for further derivatization, enabling the creation of derivatives with enhanced biological activity. Recent studies have highlighted its potential in targeting specific enzyme pathways, making it a candidate for drug discovery programs. This aligns with the growing demand for small molecule therapeutics in treating complex diseases.

In addition to its pharmaceutical applications, CAS No. 2228791-75-9 has also been investigated for its utility in material science. The thiophene ring in its structure contributes to its electronic properties, making it a potential component in organic semiconductors and conductive polymers. With the rise of flexible electronics and sustainable materials, this compound is being explored for its ability to enhance charge transport and stability in next-generation devices.

The synthesis of 2,2-Dimethyl-3-(4-methylthiophen-2-yl)cyclopropan-1-amine involves sophisticated organic chemistry techniques, including catalyzed cyclopropanation and functional group transformations. Researchers are continually optimizing these methods to improve yield and purity, addressing the challenges associated with scale-up production. This is particularly relevant given the increasing focus on green chemistry and sustainable synthesis practices.

From a commercial perspective, the demand for CAS No. 2228791-75-9 is driven by its multifunctional applications. Suppliers and manufacturers are keen to provide high-quality batches to meet the needs of research institutions and industrial laboratories. Quality control measures, such as HPLC and NMR spectroscopy, are essential to ensure the compound's purity and consistency, which are critical for reproducible results in both in vitro and in vivo studies.

Looking ahead, the future of 2,2-Dimethyl-3-(4-methylthiophen-2-yl)cyclopropan-1-amine appears promising. Its structural versatility and broad applicability position it as a valuable asset in advancing both pharmaceutical and technological innovations. As research continues to uncover new uses for this compound, it is likely to remain a focal point in scientific discussions and patent filings.

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